8-(5-chloro-2-methoxyphenyl)-1,6,7-trimethyl-3-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(5-chloro-2-methoxyphenyl)-4,7,8-trimethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H27ClN6O4/c1-14-15(2)30-19-20(25-22(30)29(14)17-13-16(24)5-6-18(17)33-4)26(3)23(32)28(21(19)31)8-7-27-9-11-34-12-10-27/h5-6,13H,7-12H2,1-4H3
• InChI Key: QBBKNBLOCRLEQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=C(C=CC(=C4)Cl)OC)N(C(=O)N(C3=O)CCN5CCOCC5)C)C
• Molecular Formula: C23H27ClN6O4
• Molecular Weight: 486.9 g/mol
• CAS No.: 896308-07-9

Description

8-(5-chloro-2-methoxyphenyl)-1,6,7-trimethyl-3-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H27ClN6O4 and its molecular weight is 486.96. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

One structurally related compound, 2-substituted-1-(2-morpholinoethyl)-1H-naphtho[2,3-d]imidazole-4,9-diones, demonstrated significant antiproliferative activity against several human cancer cell lines, including MCF-7 (breast carcinoma), Hela (cervical carcinoma), and A549 (lung carcinoma). This suggests potential applications of the molecule for cancer research, specifically in designing new anticancer agents (Liu et al., 2018).

Serotonin Receptor Affinity and Antidepressant Potential

Another study on 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione highlighted its serotonin receptor affinity, suggesting a potential application in developing antidepressant and anxiolytic agents. The molecule could be of interest in neuropsychopharmacology for exploring new treatments for depression and anxiety (Zagórska et al., 2016).

Analgesic and Anti-inflammatory Properties

Research into similar molecules also revealed significant analgesic and anti-inflammatory activities, indicating potential applications in pain management and inflammatory diseases. This highlights the importance of such compounds in medicinal chemistry for the development of new therapeutics (Zygmunt et al., 2015).

Molecular Docking and Spectroscopic Studies

The spectroscopic analysis and molecular docking studies of imidazole derivatives, including those structurally related to the compound , have been used to investigate reactive properties and antimicrobial activity. This suggests a broader application in drug design and development, especially in identifying lead compounds for antimicrobial agents (Thomas et al., 2018).